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Introduction

Heliosit Orthodontic is a light-cured, single-component luting composite utilized for the bonding
of orthodontic brackets. This document provides a detailed protocol for its application on
ceramic brackets, including material composition, tooth enamel preparation, and critically, the
surface conditioning of the ceramic bracket to ensure a durable and reliable bond. The
protocols outlined below are synthesized from manufacturer guidelines and peer-reviewed
scientific literature.

Material Composition and Properties

Heliosit Orthodontic is composed of a monomer matrix and inorganic fillers. The specific
composition contributes to its clinical handling and physical properties.
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Component Percentage (by weight) Key Constituents

Urethane dimethacrylate
Monomer Matrix ~85% (UDMA), Bis-GMA, Decanediol

dimethacrylate

Highly dispersed silicon

Filler ~14% o
dioxide
Additives ~1% Catalysts, Stabilizers
Physical Properties:
Property Value
Flexural Strength 80 MPa
Bond Strength (on etched enamel) Ceramic Brackets: 10 MPa[1][2]

Metal Brackets: 12 MPa[1][2]

Application Workflow Overview

The following diagram illustrates the general workflow for bonding ceramic brackets using
Heliosit Orthodontic. Subsequent sections will provide detailed protocols for each major step.
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Caption: General workflow for ceramic bracket bonding.

Detailed Application Protocols
Protocol for Tooth Enamel Preparation

This protocol is standardized for bonding with Heliosit Orthodontic, irrespective of the bracket
material.

o Cleaning: Thoroughly clean the enamel surface with a pumice slurry and a rubber cup.
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Rinsing and Isolation: Rinse the enamel surface with water and isolate the tooth using cotton
rolls or a dental dam to prevent saliva contamination.

Drying: Dry the isolated tooth surface with oil-free compressed air.

Etching: Apply 37% phosphoric acid gel (e.g., Total Etch) to the enamel surface where the
bracket will be placed. The etching time is typically 30 to 60 seconds. For heavily fluoridated
enamel, a longer etching time may be necessary.

Rinsing and Drying: Thoroughly rinse the etchant from the enamel for at least 15 seconds.
Dry the surface completely with oil-free air. The etched enamel should have a distinct,
chalky-white appearance, which indicates a properly etched surface ready for bonding. If this
appearance is not achieved, re-etch for an additional 30 seconds.

Experimental Protocols for Ceramic Bracket Surface
Conditioning

The pre-treatment of the ceramic bracket surface is paramount for achieving a strong and

durable bond. Scientific literature describes several effective methods. The choice of method

can depend on the specific type of ceramic and available equipment.

Protocol 1: Hydrofluoric Acid Etching followed by Silanization

This method is considered highly effective but requires stringent safety protocols due to the

hazardous nature of hydrofluoric acid (HF).

HF Application: Apply 9.6% hydrofluoric acid gel to the bonding surface of the ceramic
bracket for 60 seconds.

Rinsing and Drying: Thoroughly rinse the bracket with water for 30 seconds and dry
completely with oil-free air.

Silane Application: Apply a silane coupling agent (e.g., Monobond Plus) to the etched
bracket base and allow it to react for 60 seconds.

Drying: Gently air-dry the silanated surface. The bracket is now ready for the application of
Heliosit Orthodontic.
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Protocol 2: Air-Particle Abrasion (Sandblasting) followed by Silanization
This is a safer alternative to HF etching and is also highly effective.

o Sandblasting: Abrade the bonding surface of the ceramic bracket with 25-50 um aluminum
oxide particles at a pressure of 2.5 bars for approximately 4 seconds.

o Cleaning: Clean the bracket ultrasonically in distilled water or alcohol to remove any residual
abrasive particles.

e Drying: Thoroughly dry the bracket with oil-free air.

» Silane Application: Apply a silane coupling agent to the abraded surface and let it react for 60
seconds.

e Drying: Gently air-dry the silanated surface.
Protocol 3: Use of a Self-Etching Ceramic Primer
Modern single-bottle systems combine the etching and priming steps, simplifying the workflow.

o Primer Application: Apply a self-etching glass-ceramic primer, such as Monobond Etch &
Prime, to the bonding surface of the bracket.

o Agitation: Agitate the primer on the surface for 20 seconds.
o Reaction Time: Allow the primer to react for an additional 40 seconds.

e Rinsing and Drying: Vigorously rinse the bracket with water and dry thoroughly with oil-free
air for 10 seconds.

Protocol for Bracket Bonding and Curing

o Application of Heliosit Orthodontic: Apply a small, uniform layer of Heliosit Orthodontic to
the conditioned base of the ceramic bracket.

» Bracket Placement: Position the bracket on the prepared tooth surface. Press firmly and
adjust to its final position. The material's consistency allows for precise placement without
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time constraints.
 Light Curing:
o For initial fixation, light-cure for 20 seconds from the cervical margin.

o For complete polymerization, immediately follow with an additional 20 seconds of light-
curing from the incisal margin. A high-performance LED curing light (e.g., bluephase® with
>1000 mW/cm?) is recommended.

Signaling Pathway for Adhesion

The following diagram illustrates the chemical interactions that form the basis of the bond
between the tooth, the adhesive, and the ceramic bracket.
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Caption: Adhesion mechanism between enamel, adhesive, and ceramic.
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Quantitative Data from Literature

The following table summarizes shear bond strength (SBS) data from various studies on
different ceramic surface conditioning methods. It is important to note that direct comparison
between studies can be challenging due to variations in methodology, materials, and testing
parameters.

Ceramic Surface
s . Mean Shear Bond
Conditioning Adhesive System Reference
Strength (MPa)

Method
9.6% Hydrofluoric - . .
) ) Not Specified > 15 MPa Systematic Reviews
Acid + Silane
Sandblasting + Silane  Not Specified ~15.18 MPa [3]
Phosphoric Acid .
Not Specified 3.99-9.13 MPa [2]

Etching + Silane

Self-Etching Primer
Lower than two-step

(Monobond Etch & Not Specified o [3]
. conditioning
Prime)
Tribochemical Silica Light-polymerized Bis-
17.7 £ 4.4 MPa [4]

Coating + Silanization GMA resin

Conclusion

The successful application of Heliosit Orthodontic for bonding ceramic brackets is highly
dependent on the meticulous preparation of both the tooth enamel and the ceramic bracket
surface. While the manufacturer provides a clear protocol for enamel preparation, the
conditioning of the ceramic bracket is a critical step that requires adherence to evidence-based
protocols. The use of hydrofluoric acid or sandblasting followed by the application of a silane
coupling agent are well-documented and effective methods for creating a strong, durable bond.
Newer self-etching primers offer a simplified workflow, though bond strengths may vary.
Researchers and clinicians should select the most appropriate ceramic conditioning protocol
based on the available materials, equipment, and safety considerations to ensure optimal
clinical outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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